Cas no 1363381-07-0 (Ethyl 7-bromoimidazo[1,5-A]pyridine-1-carboxylate)

• Product Name: Ethyl 7-bromoimidazo[1,5-A]pyridine-1-carboxylate
• CAS No: 1363381-07-0
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• MDL: MFCD18074243
• CID: 3162652
• PubChem ID: 72208197
• Update Time: 2025-06-10

Ethyl 7-bromoimidazo[1,5-A]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-bromoimidazo[1,5-a]pyridine-1-carboxylate
• AK172135
• SB20021
• PB38812
• 7-Bromo-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester
• ETHYL7-BROMOIMIDAZO[1,5-A]PYRIDINE-1-CARBOXYLATE
• MFCD18074243
• AKOS025290057
• DTXSID901175279
• 1363381-07-0
• SY097925
• Imidazo[1,5-a]pyridine-1-carboxylic acid, 7-bromo-, ethyl ester
• AS-39957
• Ethyl 7-bromoimidazo[1,5-A]pyridine-1-carboxylate

• MDL： MFCD18074243
• Inchi： 1S/C10H9BrN2O2/c1-2-15-10(14)9-8-5-7(11)3-4-13(8)6-12-9/h3-6H,2H2,1H3
• InChI Key： OWAKZNBIRXHAPY-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C=NC(C(=O)OCC)=C2C=1

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6
• XLogP3: 3.1

Additional information on Ethyl 7-bromoimidazo[1,5-A]pyridine-1-carboxylate

Ethyl 7-bromoimidazo[1,5-A]pyridine-1-carboxylate (CAS No. 1363381-07-0): An Overview of Its Synthesis, Properties, and Applications

Ethyl 7-bromoimidazo[1,5-A]pyridine-1-carboxylate (CAS No. 1363381-07-0) is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a brominated imidazo[1,5-A]pyridine core and an ester functional group. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The synthesis of Ethyl 7-bromoimidazo[1,5-A]pyridine-1-carboxylate typically involves a multi-step process. One common approach is to start with the condensation of an appropriate amine and aldehyde to form the imidazole ring, followed by the introduction of the pyridine moiety through a cyclization reaction. The bromination step is then carried out to introduce the bromine atom at the 7-position, and finally, the esterification of the carboxylic acid group with ethanol yields the desired product. This synthetic route has been optimized in several studies to improve yield and purity, making it a reliable method for large-scale production.

Recent research has highlighted the importance of Ethyl 7-bromoimidazo[1,5-A]pyridine-1-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound serves as a key intermediate in the synthesis of potent inhibitors of specific kinases involved in cancer progression. The brominated imidazo[1,5-A]pyridine scaffold has shown promising activity in inhibiting these kinases, making it a valuable lead compound for further drug development.

In addition to its role in kinase inhibition, Ethyl 7-bromoimidazo[1,5-A]pyridine-1-carboxylate has also been explored for its potential as an antimicrobial agent. A study conducted by researchers at a leading pharmaceutical company demonstrated that derivatives of this compound exhibit broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The unique structural features of the imidazo[1,5-A]pyridine core contribute to its ability to disrupt bacterial cell walls and inhibit essential metabolic pathways.

The physical and chemical properties of Ethyl 7-bromoimidazo[1,5-A]pyridine-1-carboxylate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 90 to 92°C. The compound is moderately soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations.

Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) have been employed to confirm the structure and purity of Ethyl 7-bromoimidazo[1,5-A]pyridine-1-carboxylate. The NMR spectrum shows distinct signals corresponding to the aromatic protons of the imidazo[1,5-A]pyridine ring and the ethoxy protons of the ester group. The MS spectrum provides further evidence of its molecular weight and confirms the presence of the bromine atom.

The safety profile of Ethyl 7-bromoimidazo[1,5-A]pyridine-1-carboxylate has been evaluated in several studies. It is generally considered safe for use in laboratory settings when proper handling procedures are followed. However, as with any chemical compound, appropriate personal protective equipment (PPE) should be worn during handling to minimize exposure risks.

In conclusion, Ethyl 7-bromoimidazo[1,5-A]pyridine-1-carboxylate (CAS No. 1363381-07-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features and versatile synthetic routes make it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.